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Compound of Interest

Compound Name: Methyl p-toluenesulfonate

Cat. No.: B166302 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of methyl p-toluenesulfonate
waste.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with methyl p-toluenesulfonate?

A1: Methyl p-toluenesulfonate is a potent methylating agent and is considered toxic and

corrosive.[1][2][3] Key hazards include:

Toxicity: It is harmful if swallowed or inhaled.[2][4][5]

Corrosivity: It can cause severe skin burns and serious eye damage.[5][6][7]

Sensitization: It may cause an allergic skin reaction.[5][6][7]

Irritation: It is a strong irritant to the skin, eyes, and respiratory tract.[2][4][8]

Q2: What are the key physical and chemical properties of methyl p-toluenesulfonate?

A2: Understanding the properties of methyl p-toluenesulfonate is crucial for its safe handling.

It is a white to slightly yellow solid or liquid with a low melting point and is sensitive to moisture.

[1][2][4][5]
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Q3: What personal protective equipment (PPE) is required when handling methyl p-
toluenesulfonate?

A3: Due to its hazardous nature, appropriate PPE is mandatory. This includes:

Eye/Face Protection: Tightly fitting safety goggles or a face shield.[6]

Skin Protection: Chemical-resistant gloves (e.g., KCL 741 Dermatril® L), a lab coat, and a

chemical-resistant apron or suit.[6][9]

Respiratory Protection: If working outside a fume hood or with potential for aerosolization, a

NIOSH/MSHA approved respirator with appropriate cartridges is necessary.[5][8]

Q4: How should I properly store methyl p-toluenesulfonate?

A4: Methyl p-toluenesulfonate should be stored in a cool, dry, and well-ventilated area.[5][9]

Keep the container tightly closed and store it away from incompatible materials such as strong

oxidizing agents, acids, and alkalis.[5][9] The recommended storage temperature is between 2-

8°C.[4]

Q5: What is the appropriate procedure for disposing of methyl p-toluenesulfonate waste?

A5: Methyl p-toluenesulfonate waste is considered hazardous and must be disposed of

according to local, regional, and national regulations.[5][10][11] Generally, it should be collected

in a designated, properly labeled, and sealed container for hazardous waste.[7] Do not mix it

with other waste streams unless explicitly permitted. Contact your institution's environmental

health and safety (EHS) office for specific disposal protocols.

Troubleshooting Guide
Scenario 1: Accidental Skin or Eye Contact

Issue: Methyl p-toluenesulfonate has come into contact with skin or eyes.

Solution:

Skin Contact: Immediately take off all contaminated clothing.[3][6] Rinse the affected skin

area with plenty of water for at least 15 minutes.[5][10] Seek immediate medical attention.
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[5][6]

Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15

minutes, removing contact lenses if present and easy to do.[3][5][6] Seek immediate

medical attention from an ophthalmologist.[6]

Scenario 2: Small Spill of Methyl p-Toluenesulfonate

Issue: A small amount of methyl p-toluenesulfonate has been spilled in the laboratory.

Solution:

Evacuate and Ventilate: Alert others in the area and evacuate non-essential personnel.[6]

[12] Ensure adequate ventilation, preferably within a chemical fume hood.[5][6]

Don PPE: Wear the appropriate personal protective equipment, including respiratory

protection.[6][8]

Contain and Absorb: Cover the spill with an inert absorbent material like vermiculite, sand,

or a commercial sorbent.[13] Work from the outside of the spill inwards to prevent

spreading.[12][13][14] Do not use combustible materials like paper towels to absorb the

initial spill.

Collect Waste: Carefully scoop the absorbed material into a designated hazardous waste

container.[13][14]

Decontaminate: Clean the spill area with a dilute alkali or ammonia solution, followed by a

water rinse.[3] Collect all cleaning materials as hazardous waste.

Label and Dispose: Properly label the waste container and arrange for its disposal through

your EHS office.[14]

Scenario 3: Inadvertent Mixing with Incompatible Materials

Issue: Methyl p-toluenesulfonate has been accidentally mixed with a strong oxidizing

agent, acid, or alkali.

Solution:
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Immediate Evacuation: This can be a dangerous situation. Evacuate the immediate area

and alert your supervisor and EHS office.

Do Not Attempt to Neutralize: Do not attempt to neutralize the mixture without expert

guidance, as this could generate heat and hazardous fumes.

Follow EHS Instructions: Await instructions from trained emergency responders or your

EHS department on how to proceed.

Data Presentation
Table 1: Physical and Chemical Properties of Methyl p-Toluenesulfonate

Property Value

CAS Number 80-48-8[4]

Molecular Formula C₈H₁₀O₃S[4]

Molecular Weight 186.23 g/mol [4]

Appearance White to yellow liquid or low melting solid[1][4]

Melting Point 25-28 °C[1][4]

Boiling Point 144-145 °C at 5 mmHg[1][4]

Density 1.234 g/mL at 25 °C[1][4]

Vapor Density 6.45 (vs air)[4]

Vapor Pressure 1 mmHg at 20 °C[4]

Solubility
Insoluble in water; soluble in alcohol, ether, and

benzene[2][4][8]

Flash Point >113 °C (>230 °F)[4][6]

Table 2: Hazard Identification and Personal Protective Equipment

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b166302?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8715537.htm
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8715537.htm
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8715537.htm
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8715537.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8715537_EN.htm
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-p-toluenesulfonate
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/msds/methyl-p-toluenesulfonate.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard GHS Pictogram
Precautionary
Statement

Recommended
PPE

Acute Toxicity (Oral) 💀

P301+P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor/physician if you

feel unwell.[7]

Standard lab PPE

Skin Corrosion/Burns corrosive

P280: Wear protective

gloves/ protective

clothing/ eye

protection/ face

protection.[6]

P303+P361+P353: IF

ON SKIN (or hair):

Remove/Take off

immediately all

contaminated clothing.

Rinse SKIN with

water/shower.[6]

Chemical-resistant

gloves, lab coat,

apron

Serious Eye Damage corrosive

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.[6]

Tightly fitting safety

goggles, face shield

Skin Sensitization exclamation mark

P272: Contaminated

work clothing should

not be allowed out of

the workplace.

Chemical-resistant

gloves

Experimental Protocols
Protocol 1: Standard Operating Procedure for Handling Methyl p-Toluenesulfonate
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Preparation:

Review the Safety Data Sheet (SDS) for methyl p-toluenesulfonate.[5][6]

Ensure a chemical fume hood is operational and available.

Verify that an emergency eyewash station and safety shower are accessible.[5]

Prepare all necessary equipment and reagents before handling the compound.

Personal Protective Equipment (PPE):

Don a lab coat, tightly fitting safety goggles, and chemical-resistant gloves.

Handling:

Conduct all manipulations of methyl p-toluenesulfonate inside a certified chemical fume

hood.[5]

If the compound is solid, handle it carefully to avoid generating dust.

Use a spatula or other appropriate tool for transfers. Avoid direct contact.

Keep the container tightly closed when not in use.[5]

Waste Collection:

Segregate all waste contaminated with methyl p-toluenesulfonate into a designated,

clearly labeled hazardous waste container. This includes pipette tips, gloves, and any

contaminated labware.

Decontamination:

Wipe down the work area within the fume hood with a suitable decontaminating solution

(e.g., dilute alkali or ammonia) followed by a water rinse upon completion of work.

Protocol 2: Spill Cleanup Procedure

Assess the Situation:
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Determine the size of the spill and the immediate hazards. For large spills, evacuate and

call emergency services. This protocol is for small, manageable spills.

Alert and Secure:

Notify personnel in the immediate area.

Restrict access to the spill area.

PPE:

Don appropriate PPE, including a respirator, chemical-resistant gloves, goggles, and a

protective suit or apron.

Containment:

If the spill is liquid, create a dike around it using an inert absorbent material to prevent it

from spreading.[13]

Absorption:

Gently cover the spill with an inert absorbent material (e.g., vermiculite, sand).[13]

Collection:

Once the material is fully absorbed, carefully scoop it into a labeled hazardous waste

container.[13]

Decontamination:

Clean the spill surface with a decontaminating solution, followed by a water rinse. Collect

all cleaning materials as hazardous waste.

Disposal:

Seal the waste container and arrange for its disposal through the EHS office.

Mandatory Visualization
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Waste Generated
(Methyl p-Toluenesulfonate)
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Collect in designated
'Halogenated' or 'Non-Halogenated'

waste container as appropriate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b166302?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8715537.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8715537_EN.htm
https://wap.guidechem.com/encyclopedia/methyl-p-toluenesulfonate-dic736.html
https://www.lookchem.com/404.htm
https://www.fishersci.com/store/msds?partNumber=AAA10881&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/methyl-p-toluenesulfonate.htm
https://www.merckmillipore.com/INTL/en/product/Methyl-4-toluenesulfonate,MDA_CHEM-808333
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-p-toluenesulfonate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-p-toluenesulfonate
https://no.sgnmchem.com/news/methyl-p-toluenesulfonate-65812528.html
https://no.sgnmchem.com/news/methyl-p-toluenesulfonate-65812528.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10881~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2022:14:44~~Methyl%20p-toluenesulfonate~~
https://www.spectrumchemical.com/media/sds/T2182_AGHS.pdf
https://lin-web.clarkson.edu/~skrishna/Chemical_Spill_Procedures.pdf
https://www.qmul.ac.uk/hsd/media/hsd/documents/QMUL_HS_133a-Laboratory-Chemical-Solvent-Biological-Spill_Emergency-Protocol_Clean-up-guidance.pdf
https://www.kent.edu/compliance/cleaning-spill
https://www.benchchem.com/product/b166302#safe-handling-and-disposal-of-methyl-p-toluenesulfonate-waste
https://www.benchchem.com/product/b166302#safe-handling-and-disposal-of-methyl-p-toluenesulfonate-waste
https://www.benchchem.com/product/b166302#safe-handling-and-disposal-of-methyl-p-toluenesulfonate-waste
https://www.benchchem.com/product/b166302#safe-handling-and-disposal-of-methyl-p-toluenesulfonate-waste
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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